N-Ethyl-2-methylallylamine

• IUPAC Name: N-ethyl-2-methylprop-2-en-1-amine
• InChI: InChI=1S/C6H13N/c1-4-7-5-6(2)3/h7H,2,4-5H2,1,3H3
• InChI Key: AXTLFVLHXSDZOW-UHFFFAOYSA-N
• Canonical SMILES: CCNCC(=C)C
• Molecular Formula: C6H13N
• DSSTOX Substance ID: DTXSID3027798
• Molecular Weight: 99.17 g/mol
• Physical Description: Liquid
• CAS RN: 18328-90-0

Description

N-Ethyl-2-methylallylamine is a compound that falls within the broader category of N-alkylamines, which are known for their significance in various chemical and biological applications. These compounds are often used as building blocks in the synthesis of more complex molecules, including pharmaceuticals and life-science molecules. They are characterized by the presence of an amine group attached to an alkyl chain, which in the case of N-Ethyl-2-methylallylamine, includes an ethyl group and a 2-methylallyl moiety.

Synthesis Analysis

The synthesis of N-alkylamines, such as N-Ethyl-2-methylallylamine, can be achieved through methods like reductive amination. A study demonstrates an expedient reductive amination process using cobalt oxide nanoparticles, which could potentially be applied to synthesize N-Ethyl-2-methylallylamine . Another method involves the intercalation of n-alkylamines into layered structures, which, while not directly related to N-Ethyl-2-methylallylamine, showcases the versatility of alkylamine synthesis .

Molecular Structure Analysis

The molecular structure of N-alkylamines is crucial for their reactivity and interaction with biological targets. For instance, the molecular structure of N-methyldisilylamine has been determined using electron diffraction, revealing coplanar heavy atoms and specific bond lengths . Although this is not directly N-Ethyl-2-methylallylamine, it provides insight into the structural aspects of related N-alkylamines.

Chemical Reactions Analysis

N-Ethyl-2-methylallylamine may undergo various chemical reactions typical of amines, such as acylation or alkylation. For example, a method for the N-monomethylation of primary aryl amines has been developed, which could be analogous to reactions that N-Ethyl-2-methylallylamine might participate in . Additionally, the synthesis of a compound with a similar amine structure has been reported, which involved the reaction of N-methylaniline with glyoxal .

Physical and Chemical Properties Analysis

The physical and chemical properties of N-Ethyl-2-methylallylamine would be influenced by its molecular structure. For example, the spectroscopic analysis of a related compound, 2-Ethyl-N-[(5-nitrothiophene-2-yl)methylidene]aniline, provides insights into the vibrational frequencies and electronic absorption spectra that could be expected for N-Ethyl-2-methylallylamine . The thermal stability of N-alkylamines can also be inferred from the study of organic–inorganic hybrids, where n-alkylamines were intercalated into layered structures and exhibited stability up to certain temperatures .

Scientific Research Applications

• Alzheimer's Disease Research : A study utilized 2-(1-(6-[(2-[18F]fluoroethyl)(methyl)amino]-2-naphthyl)ethylidene)malononitrile ([18F]FDDNP), a derivative of N-Ethyl-2-methylallylamine, in positron emission tomography to localize neurofibrillary tangles and beta-amyloid plaques in Alzheimer's disease patients (Shoghi-Jadid et al., 2002).

• Synthetic Chemistry : N-Ethyl- and N-methylamines, similar in structure to N-Ethyl-2-methylallylamine, are used extensively in academic research and industrial production. They play crucial roles in life-science molecules (Senthamarai et al., 2018).

• Neuroscience and Psychopharmacology : A derivative of N-Ethyl-2-methylallylamine, 1-(1,3-benzodioxol-5-yl)-2-butanamine, was synthesized and its enantiomers were evaluated for potential psychoactive effects. This research points to a new pharmacological class that might have applications in psychotherapy (Nichols et al., 1986).

• Organic Chemistry : The compound has been used in the enantioselective addition of diethylzinc to aryl aldehydes, highlighting its role in producing optically active compounds (Liu et al., 2001).

• Cancer Research : N-Ethyl-2-methylallylamine derivatives have been examined for their potential in DNA alkylation studies, which is significant in understanding the mechanisms of carcinogenesis (Hofe & Kleihues, 2004).

• Toxicology : The compound's derivatives have been studied in relation to mercury's ability to cross the blood-brain barrier, contributing to our understanding of toxicology and neurology (Kern et al., 2019).

• Drug Synthesis : N-Ethyl-2-methylallylamine derivatives are used in synthesizing specific drugs, like amyloid imaging agents for Alzheimer's disease (Peng et al., 2009).

Safety and Hazards

N-Ethyl-2-methylallylamine is classified as a highly flammable liquid and vapor. It is harmful if swallowed or in contact with skin. It causes severe skin burns and eye damage, and may cause respiratory irritation. Safety measures include wearing protective gloves/clothing/eye protection/face protection, avoiding breathing vapors, and using only outdoors or in a well-ventilated area.

Q & A

Q1: What is the primary function of N-Ethyl-2-methylallylamine in the synthesis of the described siloxane-containing epoxy resin?

A1: N-Ethyl-2-methylallylamine acts as a crucial building block in a multi-step synthetic process detailed in the research paper "Synthesis of α,ω-Di((N-ethyl)amino(2-methyl)propyl) Polydimethylsiloxane and Novel Siloxane-containing Epoxy Resin" []. Its primary function is to introduce terminal amino groups to polydimethylsiloxane chains. This is achieved through a hydrosilylation reaction with tetramethyldi-siloxane, resulting in α,ω-di((N-ethyl)amino(2-methyl)propyl) tetramethylsiloxane (DEAMP-TMS) []. This intermediate product, DEAMP-TMS, is then further reacted to ultimately form the desired siloxane-containing epoxy resin.

Q2: How does the structure of the synthesized siloxane-containing epoxy resin influence its viscosity, and what implications does this have for its potential applications?

A2: The research highlights a direct relationship between the molecular weight of the synthesized siloxane-containing epoxy resin (SE) and its viscosity []. As the number average molecular weight of the SE increases, its viscosity decreases []. This is attributed to the relative content of hydroxyl groups and the length of the siloxane segment within the SE molecule []. This controllable viscosity range makes these novel SEs potentially suitable for a variety of applications where tailored rheological properties are desired, such as coatings, adhesives, or composites.